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Compound of Interest

Compound Name: 4-Methoxybenzylamine

Cat. No.: B045378 Get Quote

An In-depth Technical Guide to 4-Methoxybenzylamine

Abstract
4-Methoxybenzylamine, also known as p-anisylamine, is a primary amine that serves as a

critical building block and intermediate in organic synthesis, particularly within the

pharmaceutical and agrochemical industries. Its unique structural features make it a versatile

reagent for the synthesis of a wide range of biologically active molecules. This technical guide

provides a comprehensive overview of the molecular characteristics, synthesis protocols, and

diverse applications of 4-Methoxybenzylamine, with a focus on its role in drug discovery and

development.

Core Molecular and Physical Properties
4-Methoxybenzylamine is a clear, colorless to pale yellow liquid at room temperature.[1] It is

an aralkylamino compound where a benzylamine core is substituted with a methoxy group at

the para position.[2][3] This substitution significantly influences its reactivity and utility in

chemical synthesis.
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Property Value Source

Molecular Formula C₈H₁₁NO [1][2][3][4]

Molecular Weight 137.18 g/mol [1][2][3][4]

CAS Number 2393-23-9 [1][3][4]

Density 1.05 g/mL at 25 °C [3][5]

Boiling Point 236-237 °C [1][3][5]

Melting Point -10 °C [1][6]

Refractive Index n20/D 1.546 [3][5]

Solubility Highly soluble in water [3]

Synthesis Methodologies
Several synthetic routes have been established for the preparation of 4-Methoxybenzylamine,

often starting from readily available precursors like 4-methoxybenzonitrile, 4-

methoxybenzaldehyde, or 4-methoxybenzyl alcohol.

Synthesis from 4-Methoxybenzonitrile
A common method involves the reduction of 4-methoxybenzonitrile.
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Starting Materials

Reaction Conditions

Work-up & Purification

4-Methoxybenzonitrile

THF (solvent)

dissolve

H3N•BH3 Tetraethylsilane Catalyst

Room Temperature, 8 hours

stir

Filter through Celite

process

Precipitate with HCl in Et2O

Wash with DCM

Extract with MeOH

Drying

4-Methoxybenzylamine

Click to download full resolution via product page

Figure 1: Synthesis workflow from 4-methoxybenzonitrile.
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Experimental Protocol: In a 10 mL Schlenk tube, 4-methoxybenzonitrile (0.5 mmol), H₃N·BH₃

(32 mg, 1 mmol), tetraethylsilane (10 μL, 0.05 mmol), and a catalyst (e.g., 1(η²-NCMe), 5 mg,

0.01 mmol) are dissolved in 1 mL of THF.[1] The mixture is stirred at room temperature for 8

hours.[1] Following the reaction, the mixture is filtered through Celite. A solution of HCl (1.0 M

in Et₂O) is added to the filtrate, causing the product to precipitate as a white solid.[1] The

precipitate is then washed with DCM, extracted with MeOH, and dried to yield the final product.

[1]

Synthesis from 4-Methoxybenzyl Alcohol
Another route involves the conversion of 4-methoxybenzyl alcohol to 4-methoxybenzyl chloride,

followed by amination.
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Step 1: Chlorination

Step 2: Amination

4-Methoxybenzyl Alcohol

DCM, DMF

Thionyl Chloride

Reflux

Heat

4-Methoxybenzyl Chloride

Yield: 94.3%

n-Butanol

Urushiol

Reflux (2h)

Heat

4-Methoxybenzylamine
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Therapeutic Agents / Applications

4-Methoxybenzylamine

Avanafil Intermediate
(Erectile Dysfunction)

Idarubicin Precursor
(Anti-cancer)

Meobentine Intermediate
(Cardiac Anti-arrhythmic)

COX-2 Inhibitors
(Anti-inflammatory)

SIRT1 Inhibitors

Antimicrobial Agents
(Fatty Acid Amides)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charge flask with:
- 4-Methoxybenzylamine (49.6 mmol)

- Dichloromethane (100 mL)
- Triethylamine (49.6 mmol)

Cool solution to 0°C

Slowly add 2-Nitrobenzenesulfonyl Chloride (54.6 mmol)
in Dichloromethane (50 mL) over 15 min

Stir at 0°C for 30 min

Warm to room temperature and stir for 1 hour

Quench with saturated NH4Cl (50 mL)

Separate aqueous and organic layers

Extract aqueous layer with Dichloromethane (2x 100 mL)

Combine organic extracts

Wash with brine (50 mL)

Dry over MgSO4, filter, and concentrate

Recrystallize from Ethyl Acetate/Hexane

N-(4-Methoxybenzyl)-2-nitrobenzenesulfonamide
(Yield: 90-91%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and Application of 4-methoxybenzylamine_Chemicalbook [chemicalbook.com]

2. 4-Methoxybenzylamine | C8H11NO | CID 75452 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4-Methoxybenzylamine | 2393-23-9 [chemicalbook.com]

4. 4-Methoxy Benzyl Amine | (4-Methoxyphenyl) Methanamine - DU Organics [duorganics.in]

5. 4-メトキシベンジルアミン 98% | Sigma-Aldrich [sigmaaldrich.com]

6. volochem.com [volochem.com]

To cite this document: BenchChem. [4-Methoxybenzylamine molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045378#4-methoxybenzylamine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

